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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
N-acetyl-L-histidine (NAH) is an acetylated derivative of the amino acid L-histidine. It is found

endogenously in various tissues, particularly in the brain and eyes of certain vertebrates where

it may function as an osmolyte.[1][2] In cell culture applications, N-acetylhistidine can serve

multiple roles, including acting as an antioxidant, a pH buffer, or a bioavailable source of

histidine. Proper preparation of stock solutions is critical to ensure experimental reproducibility

and maintain cell health. These application notes provide a detailed protocol for the

preparation, storage, and use of N-acetylhistidine stock solutions in a cell culture setting.

Materials and Equipment
N-Acetyl-L-histidine powder (CAS: 39145-52-3)

Sterile, cell culture grade water, Phosphate-Buffered Saline (PBS), or Dimethyl Sulfoxide

(DMSO)

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filters
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Syringes (appropriate volume for filtration)

Analytical balance

pH meter (optional, but recommended)

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)[3][4]

Laminar flow hood (Biological Safety Cabinet Class II)

Sterile, single-use cryovials for aliquots

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of N-

acetylhistidine solutions.
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Parameter Value Solvent/Conditions Source

Molecular Weight
~215.21 g/mol

(monohydrate)
N/A [5]

Solubility Generally soluble Water [3]

~6.09 g/L Water (Predicted) [6]

Soluble DMSO, Ethanol [3][4]

Stock Solution Conc. 10 mM - 1 M

Dependent on solvent

and experimental

need

[3]

Storage (Powder) 2-8°C
Tightly sealed

container
[3]

Storage (Stock Sol.)
-20°C for up to 1

month

Aliquoted, protected

from light
[1][3]

-80°C for up to 6

months

Aliquoted, protected

from light
[1][3]

Typical Working Conc. 10 µM to 1 mM
Varies by cell line and

application
[3]

Note: The response to N-acetylhistidine can be cell-type dependent. It is recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

cell line and experimental endpoint.[3]

Experimental Workflow Diagram
Stock Solution Preparation Sterilization & Storage Application
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Caption: Workflow for N-acetylhistidine stock solution preparation and use.
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Detailed Experimental Protocol
This protocol describes the preparation of a 100 mM N-acetylhistidine stock solution in cell

culture grade water.

5.1. Calculation of Mass

Determine the desired stock concentration (e.g., 100 mM) and final volume (e.g., 10 mL).

Use the molecular weight (MW) of N-acetylhistidine monohydrate (~215.21 g/mol ) to

calculate the required mass.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Example Calculation: Mass (g) = 0.1 mol/L x 0.01 L x 215.21 g/mol = 0.2152 g

Therefore, 215.2 mg of N-acetylhistidine is needed for 10 mL of a 100 mM stock solution.

5.2. Dissolution

Working inside a laminar flow hood, weigh out the calculated mass (215.2 mg) of N-

acetylhistidine powder and transfer it to a sterile 15 mL conical tube.

Add approximately 8 mL of sterile, cell culture grade water or PBS to the tube.

Vortex the solution until the powder is completely dissolved.

Troubleshooting: If solubility issues arise, gentle warming in a 37°C water bath or brief

sonication can aid dissolution.[3][4] The solubility of amino acid derivatives can also be

pH-dependent; adjusting the pH may improve solubility.[3]

5.3. pH Adjustment (Recommended)

Once dissolved, check the pH of the solution. Since N-acetylhistidine can be slightly acidic, it

is good practice to adjust the pH to ~7.2-7.4 to match physiological conditions and prevent

pH shock to cells.

Use sterile, low-concentration NaOH or HCl to adjust the pH as needed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b554824?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Reproducibility_of_N_Acetylhistidine_Experimental_Results.pdf
https://www.researchgate.net/post/Does_anyone_know_how_to_make_stock_solution_of_N_acetyl_sistein_NAC_to_use_in_culture_cells
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Reproducibility_of_N_Acetylhistidine_Experimental_Results.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bring the final volume to 10 mL with the sterile solvent. Mix gently.

5.4. Sterilization and Storage

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution directly into a new, sterile 15 mL conical tube. This step is crucial to

remove any potential microbial contamination.[1]

Dispense the sterile stock solution into smaller, single-use sterile cryovials (e.g., 100 µL or

500 µL aliquots). This practice is highly recommended to prevent degradation from repeated

freeze-thaw cycles.[3]

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term

storage (up to six months).[1][3]

5.5. Use in Cell Culture

When ready to use, thaw a single aliquot at room temperature or in a 37°C water bath.

Dilute the stock solution directly into your cell culture medium to achieve the desired final

working concentration (e.g., for a 1 mM final concentration in 10 mL of media, add 100 µL of

the 100 mM stock).

Mix the medium gently by swirling before adding it to your cells.

Safety and Handling Precautions
Always wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat,

and safety glasses.

Handle N-acetylhistidine powder in a chemical fume hood or on a balance with appropriate

ventilation to avoid inhalation.
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All steps involving sterile solutions and cell culture reagents should be performed in a

certified laminar flow hood to maintain sterility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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